N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C15H16N2O5S2/c1-10-14(11(2)22-17-10)24(19,20)16-9-15(18,12-5-6-21-8-12)13-4-3-7-23-13/h3-8,16,18H,9H2,1-2H3
• InChI Key: IDKVVCTZVYSICJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCC(C2=COC=C2)(C3=CC=CS3)O
• Molecular Formula: C15H16N2O5S2
• Molecular Weight: 368.4 g/mol

Description

N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H16N2O5S2 and its molecular weight is 368.42. The purity is usually 95%.
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Scientific Research Applications

Antibacterial, Antiurease, and Antioxidant Activities

Research has shown that compounds with structural similarities to N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide possess significant antibacterial, antiurease, and antioxidant activities. For instance, a study by Sokmen et al. (2014) synthesized compounds evaluated for these activities, revealing effective antiurease and antioxidant properties Sokmen et al., 2014.

Regiocontrolled Synthesis and Biological Evaluation

Another study by Kotzabasaki et al. (2016) focused on the regiocontrolled synthesis of γ-hydroxybutenolides from thiophenyl-substituted furans, suggesting potential biological applications due to the unique synthetic pathway and resulting compounds Kotzabasaki, Vassilikogiannakis, & Stratakis, 2016.

Sulfonamide-derived Ligands and Metal Complexes

Chohan and Shad (2011) synthesized sulfonamide-derived new ligands and their transition metal complexes, exploring their antibacterial, antifungal, and cytotoxic activities. These studies highlight the potential of sulfonamide compounds in developing new antibacterial and antifungal agents Chohan & Shad, 2011.

Anti-inflammatory and Antithrombotic Potential

Sekhar et al. (2009) undertook a genome-wide analysis and docking studies to develop potent anti-inflammatory and antithrombotic drugs. They designed analogs targeting cyclooxygenase-2 (COX-2), lipoxygenase, and thromboxane synthase enzymes, showing that derivatives of the compound have potential anti-inflammatory and antithrombotic properties Sekhar et al., 2009.

Endothelin Receptor Antagonists

Murugesan et al. (2000) described the synthesis and structure-activity relationship studies of 4'-oxazolyl-N-(3,4-dimethyl-5-isoxazolyl)[1, 1'-biphenyl]-2-sulfonamide derivatives as endothelin-A (ET(A)) receptor antagonists. This research offers insights into the development of selective ET(A) antagonists with improved potency and metabolic stability Murugesan et al., 2000.